8-Hydroxyhexahydro-2H-2,6-methanoquinolizin-3(4H)-one hydrochloride
Overview
Description
8-Hydroxyhexahydro-2H-2,6-methanoquinolizin-3(4H)-one hydrochloride is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a cyclic derivative of 2,6-piperidinedione and is also known as 8-OH-PIP.
Mechanism of Action
The mechanism of action of 8-OH-PIP is not fully understood, but it is believed to involve the modulation of dopamine and glutamate neurotransmitter systems in the brain. It has been shown to increase dopamine release and inhibit glutamate release, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects
8-OH-PIP has been shown to have a range of biochemical and physiological effects, including the modulation of neurotransmitter systems, the inhibition of oxidative stress, and the regulation of gene expression. It has also been shown to have anti-inflammatory effects and to modulate the immune response.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 8-OH-PIP in lab experiments is its high purity and stability. It is also relatively easy to synthesize in large quantities. However, one limitation is that it can be difficult to dissolve in some solvents, which may limit its use in certain experiments.
Future Directions
There are many potential future directions for research on 8-OH-PIP. Some possible areas of study include its potential as a therapeutic agent for neurodegenerative diseases, its effects on other neurotransmitter systems, and its potential as a tool for studying the mechanisms of drug addiction. Additionally, further research is needed to fully understand the mechanism of action of 8-OH-PIP and to optimize its synthesis and purification methods.
Synthesis Methods
The synthesis of 8-OH-PIP involves the reaction of 2,6-piperidinedione with hydroxylamine hydrochloride in the presence of sodium acetate. The resulting product is then treated with sodium borohydride to produce 8-OH-PIP hydrochloride. This synthesis method has been optimized to produce high yields of pure 8-OH-PIP hydrochloride.
Scientific Research Applications
8-OH-PIP has been studied for its potential applications in various scientific research areas, including neuroscience, pharmacology, and toxicology. It has been shown to have neuroprotective effects in animal models of Parkinson's disease and Alzheimer's disease. Additionally, 8-OH-PIP has been studied for its potential as a therapeutic agent for drug addiction and as an antipsychotic agent.
properties
IUPAC Name |
5-hydroxy-8-azatricyclo[5.3.1.03,8]undecan-10-one;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NO2.ClH/c12-9-3-7-1-6-2-8(4-9)11(7)5-10(6)13;/h6-9,12H,1-5H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TYMWUKXWSAZTOA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC3CC(CC1N3CC2=O)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-Hydroxyhexahydro-2H-2,6-methanoquinolizin-3(4H)-one hydrochloride | |
CAS RN |
148091-18-3 |
Source
|
| Record name | 2,6-Methano-2H-quinolizin-3(4H)-one, hexahydro-8-hydroxy-, hydrochloride (1:1), stereoisomer | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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